Cas no 1174568-32-1 (1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 1174568-32-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD21195091
• CID: 5240793
• PubChem ID: 18758260
• Update Time: 2026-03-08

1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• 1-methyl-1,3,4,5-tetrahydrobenzo[e][1,4]diazepin-2-one
• 1-methyl-1,3,4,5-tetrahydrobenzo (e) [1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-1-methyl-

• MDL： MFCD21195091
• Inchi： 1S/C10H12N2O/c1-12-9-5-3-2-4-8(9)6-11-7-10(12)13/h2-5,11H,6-7H2,1H3
• InChI Key： CLQMHMDPQXEVHL-UHFFFAOYSA-N
• SMILES： O=C1CNCC2C=CC=CC=2N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 205
• XLogP3: 0.5
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

Comprehensive Overview of 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 1174568-32-1): Properties, Applications, and Research Insights

The compound 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one (CAS No. 1174568-32-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzodiazepine core with a tetrahydro modification, positions it as a promising candidate for various applications. This article delves into its chemical properties, synthesis pathways, and potential uses, while addressing frequently searched questions such as "What is the role of benzodiazepine derivatives in drug discovery?" and "How do tetrahydro modifications enhance molecular stability?"

Chemically, 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one belongs to the benzodiazepine family, a class of compounds renowned for their diverse biological activities. The presence of a methyl group at the 1-position and a ketone at the 2-position introduces distinct reactivity patterns, making it a valuable scaffold for medicinal chemistry. Researchers often explore its potential as a precursor for central nervous system (CNS) targeting agents, given the historical significance of benzodiazepines in neuropharmacology. Recent studies highlight its utility in designing GABA receptor modulators, a hot topic in neuroscience and anxiety disorder research.

Synthesis of CAS No. 1174568-32-1 typically involves multi-step organic reactions, including cyclization and reductive amination. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and purity, addressing the growing demand for efficient green chemistry protocols. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with pharmaceutical standards. A trending search query, "How to optimize benzodiazepine synthesis for scale-up?" underscores the industrial relevance of this compound.

Beyond pharmaceuticals, 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one finds applications in material science, particularly in designing fluorescent probes due to its aromaticity and electron-rich nature. Its compatibility with polymer matrices has sparked interest in smart materials development, aligning with the surge in searches for "benzodiazepine-based sensors." Additionally, computational studies leveraging AI-driven molecular modeling predict its interactions with biological targets, a cutting-edge area merging cheminformatics and drug design.

Safety and regulatory aspects of CAS No. 1174568-32-1 are frequently queried. While not classified as hazardous, proper handling under GLP guidelines is recommended. Environmental impact assessments, a trending topic in ESG (Environmental, Social, Governance) frameworks, emphasize its biodegradability profile. This aligns with the broader shift toward sustainable chemistry, a keyword dominating academic and industrial discourse.

In conclusion, 1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one exemplifies the intersection of traditional medicinal chemistry and modern innovation. Its versatility across drug development, material engineering, and computational research ensures its continued relevance. By addressing high-traffic search terms like "benzodiazepine derivatives 2024" and "tetrahydro modifications in drug design," this article bridges scientific rigor with public curiosity, enhancing both readability and SEO performance.